80-33-1

Chlorfenson

In Stock

• CAS RN:
• 80-33-1

• Formula:
• C12H8Cl2O3S

• InChI:
• InChI=1S/C12H8Cl2O3S/c13-9-1-5-11(6-2-9)17-18(15,16)12-7-3-10(14)4-8-12/h1-8H

• InChIKey:
• RZXLPPRPEOUENN-UHFFFAOYSA-N

• Chlorfenson is a pyrethroid pesticide effective against mites of citrus fruit, vegetable crops and ornamentals. It is a non-systemic acaricide with residual ovicidal activity.
  Chlorfenson is an arenesulfonic acid.
  Chlorfenson is developed by Moberg Derma for the treatment of onychomycosis (nail fungus) as the primary indication.
  

Bicyclo[2.2.2]octane

• CAS RN:
• 280-33-1

• Formula:
• C8H14

• InChI:
• InChI=1S/C8H14/c1-2-8-5-3-7(1)4-6-8/h7-8H,1-6H2

• InChIKey:
• GPRLTFBKWDERLU-UHFFFAOYSA-N

• Bicyclo[2.2.2]octane, also known as Bicyclo[2.2.2]octane, is a useful research compound. Its molecular formula is C8H14 and its molecular weight is 110.2 g/mol. The purity is usually 95%.

Mellein

In Stock

• CAS RN:
• 480-33-1

• Formula:
• C10H10O3

• InChI:
• InChI=1S/C10H10O3/c1-6-5-7-3-2-4-8(11)9(7)10(12)13-6/h2-4,6,11H,5H2,1H3/t6-/m1/s1

• InChIKey:
• KWILGNNWGSNMPA-ZCFIWIBFSA-N

• (R)-(−)-Mellein is a dihydroisocoumarin compound produced by A. ochraceus Wilhelm. It has a variety of biological activities including antibacterial, antimalarial, antifungal, and anticancer effects. (R)-(−)-Mellein inhibits proliferation of human breast cancer (MCF-7 and MDA-MB-468) and melanoma (SK-MEL-28 and Malme-3M) cell lines with IC50 values greater than 200 μM.
  (R)-(−)-Mellein is a dihydroisocoumarin compound produced by A. ochraceus
  

N,2-bis(1,3-dioxoisoindol-2-yl)acetamide

• CAS RN:
• 5480-33-1

• Formula:
• C18H11N3O5

• InChI:
• InChI=1S/C18H11N3O5/c22-14(9-20-15(23)10-5-1-2-6-11(10)16(20)24)19-21-17(25)12-7-3-4-8-13(12)18(21)26/h1-8H,9H2,(H,19,22)

• InChIKey:
• INWLYHNIDIUJHQ-UHFFFAOYSA-N

• N,2-bis(1,3-dioxoisoindol-2-yl)acetamide is a useful research compound. Its molecular formula is C18H11N3O5 and its molecular weight is 349.3 g/mol. The purity is usually 95%.

(R*,S*)-10-Acetoxy-9-hydroxyoctadecanoic acid

• CAS RN:
• 13980-33-1

• Formula:
• C20H38O5

• InChI:
• InChI=1S/C20H38O5/c1-3-4-5-6-9-12-15-19(25-17(2)21)18(22)14-11-8-7-10-13-16-20(23)24/h18-19,22H,3-16H2,1-2H3,(H,23,24)/t18-,19+/m0/s1

• InChIKey:
• HLAIKHVEJBSLQS-RBUKOAKNSA-N

• (R*,S*)-10-Acetoxy-9-hydroxyoctadecanoic acid is a useful research compound. Its molecular formula is C20H38O5 and its molecular weight is 358.5 g/mol. The purity is usually 95%.

2-Fluoro-4-(methylthio)aniline

In Stock

• CAS RN:
• 76180-33-1

• Formula:
• C7H8FNS

• InChI:
• InChI=1S/C7H8FNS/c1-10-5-2-3-7(9)6(8)4-5/h2-4H,9H2,1H3

• InChIKey:
• ZINVZVDSYNURHM-UHFFFAOYSA-N

• 2-Fluoro-4-(methylthio)aniline is a useful research compound. Its molecular formula is C7H8FNS and its molecular weight is 157.21 g/mol. The purity is usually 95%.

tert-butyl N-[(3S,4R)-3-hydroxyoxan-4-yl]carbamate

In Stock

• CAS RN:
• 445480-33-1

• Formula:
• C10H19NO4

• InChI:
• InChI=1S/C10H19NO4/c1-10(2,3)15-9(13)11-7-4-5-14-6-8(7)12/h7-8,12H,4-6H2,1-3H3,(H,11,13)/t7-,8-/m1/s1

• InChIKey:
• KWKVNKDJIRDXRH-HTQZYQBOSA-N

• Tert-butyl N-[(3S,4R)-3-hydroxyoxan-4-yl]carbamate is a useful research compound. Its molecular formula is C10H19NO4 and its molecular weight is 217.26. The purity is usually 95%.

2-(2,5-Dichlorobenzoyl)pyridine

In Stock

• CAS RN:
• 898780-33-1

• Formula:
• C12H7Cl2NO

• InChI:
• InChI=1S/C12H7Cl2NO/c13-8-4-5-10(14)9(7-8)12(16)11-3-1-2-6-15-11/h1-7H

• InChIKey:
• VYFYNXRADGDHPE-UHFFFAOYSA-N

• 2-(2,5-Dichlorobenzoyl)pyridine is a useful research compound. Its molecular formula is C12H7Cl2NO and its molecular weight is 252.09 g/mol. The purity is usually 95%.

1H-Imidazole-2-ethanol, 1-((4-aminophenyl)methyl)-5-((3,5-dichlorophenyl)thio)-4-(1-methylethyl)-

• CAS RN:
• 178980-33-1

• Formula:
• C21H23Cl2N3OS

• InChI:
• InChI=1S/C21H23Cl2N3OS/c1-13(2)20-21(28-18-10-15(22)9-16(23)11-18)26(19(25-20)7-8-27)12-14-3-5-17(24)6-4-14/h3-6,9-11,13,27H,7-8,12,24H2,1-2H3

• InChIKey:
• GPAVFCWGNCEKDC-UHFFFAOYSA-N

• 1H-Imidazole-2-ethanol, 1-((4-aminophenyl)methyl)-5-((3,5-dichlorophenyl)thio)-4-(1-methylethyl)- is a useful research compound. Its molecular formula is C21H23Cl2N3OS and its molecular weight is 436.4 g/mol. The purity is usually 95%.

4-Chloro-5-ethyl-1H-pyrazol-3-amine

In Stock

• CAS RN:
• 110580-33-1

• Formula:
• C5H8ClN3

• InChI:
• InChI=1S/C5H8ClN3/c1-2-3-4(6)5(7)9-8-3/h2H2,1H3,(H3,7,8,9)

• InChIKey:
• IIUNYGKLDIWTDR-UHFFFAOYSA-N

• 4-Chloro-5-ethyl-1H-pyrazol-3-amine is a useful research compound. Its molecular formula is C5H8ClN3 and its molecular weight is 145.59. The purity is usually 95%.

N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzohydrazide

In Stock

• CAS RN:
• 851980-33-1

• Formula:
• C16H15N3OS

• InChI:
• InChI=1S/C16H15N3OS/c1-10-8-9-13-14(11(10)2)17-16(21-13)19-18-15(20)12-6-4-3-5-7-12/h3-9H,1-2H3,(H,17,19)(H,18,20)

• InChIKey:
• JIXWUIYXNMAITA-UHFFFAOYSA-N

• N'-(4,5-dimethyl-1,3-benzothiazol-2-yl)benzohydrazide is a useful research compound. Its molecular formula is C16H15N3OS and its molecular weight is 297.38. The purity is usually 95%.

3-(4-methoxyphenyl)-2-oxo-2H-chromen-7-yl thiophene-2-carboxylate

In Stock

• CAS RN:
• 869080-33-1

• Formula:
• C21H14O5S

• InChI:
• InChI=1S/C21H14O5S/c1-24-15-7-4-13(5-8-15)17-11-14-6-9-16(12-18(14)26-20(17)22)25-21(23)19-3-2-10-27-19/h2-12H,1H3

• InChIKey:
• IXXRIJAZEFXWGK-UHFFFAOYSA-N

• 3-(4-methoxyphenyl)-2-oxo-2H-chromen-7-yl thiophene-2-carboxylate is a useful research compound. Its molecular formula is C21H14O5S and its molecular weight is 378.4. The purity is usually 95%.

2-[6-(2-Methoxyphenyl)pyridazin-3-yl]sulfanyl-1-(4-methylpiperidin-1-yl)ethanone

In Stock

• CAS RN:
• 893980-33-1

• Formula:
• C19H23N3O2S

• InChI:
• InChI=1S/C19H23N3O2S/c1-14-9-11-22(12-10-14)19(23)13-25-18-8-7-16(20-21-18)15-5-3-4-6-17(15)24-2/h3-8,14H,9-13H2,1-2H3

• InChIKey:
• DNRUZJHGWZMSPA-UHFFFAOYSA-N

• 2-[6-(2-Methoxyphenyl)pyridazin-3-yl]sulfanyl-1-(4-methylpiperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C19H23N3O2S and its molecular weight is 357.47. The purity is usually 95%.

(r)-1-(5-(2,2,2-Trifluoroethoxy)pyridin-2-yl)ethanamine

Usually In Stock

• CAS RN:
• 953780-33-1

• Formula:
• C9H11F3N2O

• InChI:
• InChI=1S/C9H11F3N2O/c1-6(13)8-3-2-7(4-14-8)15-5-9(10,11)12/h2-4,6H,5,13H2,1H3/t6-/m1/s1

• InChIKey:
• GWMLEFYJEKOQMC-ZCFIWIBFSA-N

• (r)-1-(5-(2,2,2-Trifluoroethoxy)pyridin-2-yl)ethanamine is a useful research compound. Its molecular formula is C9H11F3N2O and its molecular weight is 220.19. The purity is usually 95%.

5-(6-Bromopyridin-2-yl)pyrimidine

Usually In Stock

• CAS RN:
• 440680-33-1

• Formula:
• C9H6BrN3

• InChI:
• InChI=1S/C9H6BrN3/c10-9-3-1-2-8(13-9)7-4-11-6-12-5-7/h1-6H

• InChIKey:
• PHZOEDLQYBNPGC-UHFFFAOYSA-N

• 5-(6-Bromopyridin-2-yl)pyrimidine is a useful research compound. Its molecular formula is C9H6BrN3 and its molecular weight is 236.07 g/mol. The purity is usually 95%.

Fasitibant chloride hydrochloride

Usually In Stock

• CAS RN:
• 869880-33-1

• Formula:
• C36H50Cl4N6O6S

• InChI:
• InChI=1S/C36H49Cl2N6O6S.2ClH/c1-24-22-25(2)40-33-26(24)8-6-10-30(33)50-23-27-28(37)11-12-31(32(27)38)51(47,48)41-36(13-20-49-21-14-36)35(46)43-17-15-42(16-18-43)34(45)29(39)9-7-19-44(3,4)5;;/h6,8,10-12,22,29,41H,7,9,13-21,23,39H2,1-5H3;2*1H/q+1;;/p-1/t29-;;/m0../s1

• InChIKey:
• QIAWOUUTKDMGTE-UJXPALLWSA-M

• Fasitibant chloride, also known as MEN16132, is a potent and selective nonpeptide kinin B2 receptor antagonist. MEN16132 inhibited in a dose-dependent manner the bronchoconstriction induced by BK (10 nmol/kg i.v.). MEN16132 was more potent and possessed a longer duration of action as compared with the peptide B(2) receptor antagonist icatibant.

tert-butyl N-(5,5-dimethylpiperidin-3-yl)carbamate

In Stock

• CAS RN:
• 1823780-33-1

• Formula:
• C12H24N2O2

• InChI:
• InChI=1S/C12H24N2O2/c1-11(2,3)16-10(15)14-9-6-12(4,5)8-13-7-9/h9,13H,6-8H2,1-5H3,(H,14,15)

• InChIKey:
• QUTRKKUYVZIMQK-UHFFFAOYSA-N

• Tert-butyl N-(5,5-dimethylpiperidin-3-yl)carbamate is a useful research compound. Its molecular formula is C12H24N2O2 and its molecular weight is 228.33 g/mol. The purity is usually 95%.

1-(6-Chloro-2-methylpyridin-3-yl)ethanol

Usually In Stock

• CAS RN:
• 1093880-33-1

• Formula:
• C8H10ClNO

• InChI:
• InChI=1S/C8H10ClNO/c1-5-7(6(2)11)3-4-8(9)10-5/h3-4,6,11H,1-2H3

• InChIKey:
• OOQNBPDEYHWPDL-UHFFFAOYSA-N

• 1-(6-Chloro-2-methylpyridin-3-yl)ethanol is a useful research compound. Its molecular formula is C8H10ClNO and its molecular weight is 171.62. The purity is usually 95%.

4,7,10,13-Tetraoxa-16-azaheptadecanoic acid, 17-(4-methylphenyl)-17,17-diphenyl-

Usually In Stock

• CAS RN:
• 1310680-33-1

• Formula:
• C31H39NO6

• InChI:
• InChI=1S/C31H39NO6/c1-26-12-14-29(15-13-26)31(27-8-4-2-5-9-27,28-10-6-3-7-11-28)32-17-19-36-21-23-38-25-24-37-22-20-35-18-16-30(33)34/h2-15,32H,16-25H2,1H3,(H,33,34)

• InChIKey:
• POHYLFGIBPGHSG-UHFFFAOYSA-N

• 4,7,10,13-Tetraoxa-16-azaheptadecanoic acid, 17-(4-methylphenyl)-17,17-diphenyl- is a useful research compound. Its molecular formula is C31H39NO6 and its molecular weight is 521.6 g/mol. The purity is usually 95%.

N-(2-(2-(pyrimidin-2-yl)-1H-imidazol-1-yl)ethyl)-4-(trifluoromethyl)benzenesulfonamide

In Stock

• CAS RN:
• 1797680-33-1

• Formula:
• C16H14F3N5O2S

• InChI:
• InChI=1S/C16H14F3N5O2S/c17-16(18,19)12-2-4-13(5-3-12)27(25,26)23-9-11-24-10-8-22-15(24)14-20-6-1-7-21-14/h1-8,10,23H,9,11H2

• InChIKey:
• NWGJVPQCCCMNNJ-UHFFFAOYSA-N

• N-(2-(2-(pyrimidin-2-yl)-1H-imidazol-1-yl)ethyl)-4-(trifluoromethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C16H14F3N5O2S and its molecular weight is 397.38. The purity is usually 95%.

(R)-N-Boc-5-hydroxy-trp-ome

In Stock

• CAS RN:
• 1234880-33-1

• Formula:
• C17H22N2O5

• InChI:
• InChI=1S/C17H22N2O5/c1-17(2,3)24-16(22)19-14(15(21)23-4)7-10-9-18-13-6-5-11(20)8-12(10)13/h5-6,8-9,14,18,20H,7H2,1-4H3,(H,19,22)/t14-/m1/s1

• InChIKey:
• XNPXNIXOCSKSGI-CQSZACIVSA-N

• (R)-N-Boc-5-hydroxy-trp-ome, also known as (R)-N-Boc-5-hydroxy-trp-ome, is a useful research compound. Its molecular formula is C17H22N2O5 and its molecular weight is 334.372. The purity is usually 95%.